Cas no 2254081-81-5 (2-isocyanatospiro3.3heptane)

• Product Name: 2-isocyanatospiro3.3heptane
• CAS No: 2254081-81-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6290984
• PubChem ID: 137951909
• Update Time: 2025-08-03

2-isocyanatospiro3.3heptane Chemical and Physical Properties

Names and Identifiers

• 2-isocyanatospiro3.3heptane
• EN300-1698736
• starbld0047481
• 2-Isocyanatospiro[3.3]heptane
• 2254081-81-5

• Inchi： 1S/C8H11NO/c10-6-9-7-4-8(5-7)2-1-3-8/h7H,1-5H2
• InChI Key： PVRRZOBNVIUBQZ-UHFFFAOYSA-N
• SMILES： O=C=NC1CC2(CCC2)C1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-isocyanatospiro3.3heptane

Introduction to 2-Isocyanatospiro[3.3]Heptane (CAS No. 2254081-81-5)

2-Isocyanatospiro[3.3]Heptane (CAS No. 2254081-81-5) is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science due to its distinctive structure and versatile applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, a nitrogen atom. The spiro structure of spiro[3.3]heptane provides a rigid framework that enhances its stability and reactivity, making it a valuable component in various chemical reactions and industrial processes.

The isocyanato group (-N=C=O) attached to the spiro system introduces additional functionality, enabling this compound to participate in a wide range of reactions, including polymerization and cross-linking. Recent studies have highlighted the potential of 2-isocyanatospiro[3.3]heptane in the development of advanced materials such as high-performance polymers, adhesives, and coatings. Its ability to form strong bonds with other molecules makes it an ideal candidate for applications requiring durability and resistance to environmental factors.

One of the most notable advancements in the study of spiro compounds has been the exploration of their electronic properties. Researchers have utilized computational chemistry techniques to analyze the electronic structure of spiro[3.3]heptane, revealing insights into its reactivity and stability. These findings have paved the way for innovative uses in areas such as drug delivery systems and nanotechnology.

In terms of synthesis, 2-isocyanatospiro[3.3]heptane can be prepared through various methods, including cycloaddition reactions and ring-closing metathesis. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce costs, making this compound more accessible for industrial applications.

The demand for spiro compounds like spiro[3.3]heptane is driven by their ability to serve as building blocks for complex molecules with tailored properties. For instance, their use in polymer chemistry has led to the creation of materials with enhanced mechanical strength and thermal stability. These attributes are particularly valuable in industries such as automotive manufacturing, aerospace, and electronics.

Moreover, the incorporation of the isocyanato group into spiro[3.3]heptane has opened new avenues for its application in biochemistry. Scientists have explored its potential as a precursor for bioactive molecules, leveraging its reactivity to design compounds with specific biological activities.

Looking ahead, the continued exploration of spiro compounds is expected to yield further breakthroughs in materials science and beyond. As researchers delve deeper into the properties and applications of spiro[3.3]heptane, new opportunities for innovation are sure to emerge.